4-chloro-N-{[5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methyl}benzamide

• IUPAC Name: 4-chloro-N-[[5-[(4-oxo-3H-quinazolin-2-yl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C22H19ClN6O2S/c1-2-11-29-19(12-24-20(30)14-7-9-15(23)10-8-14)27-28-22(29)32-13-18-25-17-6-4-3-5-16(17)21(31)26-18/h2-10H,1,11-13H2,(H,24,30)(H,25,26,31)
• InChI Key: TVONFBAZGYACKU-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=NC3=CC=CC=C3C(=O)N2)CNC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C22H19ClN6O2S
• Molecular Weight: 466.9 g/mol

Description

4-chloro-N-{[5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is a complex organic compound that features a quinazolinone core, a triazole ring, and a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N-{[5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methyl}benzamide typically involves multiple steps:

Formation of the Quinazolinone Core: This can be achieved by reacting anthranilic acid with acyl or aroyl chlorides in the presence of a base like pyridine.

Synthesis of the Triazole Ring: The triazole ring can be synthesized by reacting appropriate hydrazides with carbon disulfide and alkylating agents.

Coupling Reactions: The quinazolinone and triazole intermediates are then coupled using suitable linking agents and conditions to form the final compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfanyl group, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinazolinone core or the triazole ring, potentially altering the compound’s biological activity.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the sulfanyl group can yield sulfoxides or sulfones, while nucleophilic substitution of the chloro group can introduce various functional groups .

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as an anti-inflammatory or antimicrobial agent.

Biological Studies: It can be used to study the interactions between small molecules and biological targets, such as enzymes or receptors.

Industrial Applications: The compound’s reactivity and stability make it useful in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 4-chloro-N-{[5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methyl}benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The quinazolinone core and triazole ring are known to interact with various biological pathways, potentially inhibiting or activating specific enzymes . The exact molecular targets and pathways involved would depend on the specific biological context and the compound’s structural modifications .

Comparison with Similar Compounds

Similar Compounds

Quinazolinone Derivatives: Compounds like 4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl-4-methylbenzenesulfonate share structural similarities and exhibit similar biological activities.

Triazole Derivatives: Compounds containing the triazole ring, such as various antiviral agents, also share similarities in their chemical reactivity and biological applications.

Uniqueness

What sets 4-chloro-N-{[5-{[(4-oxo-3,4-dihydroquinazolin-2-yl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methyl}benzamide apart is its unique combination of the quinazolinone core, triazole ring, and benzamide moiety. This combination provides a distinct set of chemical and biological properties that can be leveraged for various applications .